Cas no 201996-49-8 (Methyl (9Z)-6'-oxo-6,5'-diapo-6-carotenoate)

Methyl (9Z)-6'-oxo-6,5'-diapo-6-carotenoate structure
201996-49-8 structure
Product Name:Methyl (9Z)-6'-oxo-6,5'-diapo-6-carotenoate
CAS No:201996-49-8
MF:C26H32O3
MW:392.530488014221
CID:6644027
PubChem ID:131751235
Update Time:2024-03-02

Methyl (9Z)-6'-oxo-6,5'-diapo-6-carotenoate Chemical and Physical Properties

Names and Identifiers

    • Methyl (9Z)-6'-oxo-6,5'-diapo-6-carotenoate
    • Methyl (2E,4Z,6E,8E,10E,12E,14E,16E,18E)-4,8,13,17-tetramethyl-20-oxo-2,4,6,8,10,12,14,16,18-heneicosanonaenoate
    • Methyl (9Z)-6'-oxo-6,5'-diapocaroten-6-oate
    • DTXSID301107818
    • 201996-49-8
    • Inchi: 1S/C26H32O3/c1-21(13-9-15-23(3)17-19-25(5)27)11-7-8-12-22(2)14-10-16-24(4)18-20-26(28)29-6/h7-20H,1-6H3/b8-7+,13-9+,14-10+,19-17+,20-18+,21-11+,22-12+,23-15+,24-16-
    • InChI Key: QJUIMMSGBIDDCA-XXTRIWPXSA-N
    • SMILES: O(C)C(/C=C/C(/C)=C\C=C\C(\C)=C\C=C\C=C(/C)\C=C\C=C(\C=C\C(C)=O)/C)=O

Computed Properties

  • Exact Mass: 392.23514488g/mol
  • Monoisotopic Mass: 392.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 11
  • Complexity: 820
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 43.4Ų
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